1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone

• CAS No.: 191487-40-8
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C10H14N4O/c1-9(15)13-5-7-14(8-6-13)10-11-3-2-4-12-10/h2-4H,5-8H2,1H3
• InChI Key: QRHUKMHXJVIOAG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NC=CC=N2

Description

1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone is a nitrogen-containing heterocyclic compound that serves as a valuable chemical intermediate and building block in medicinal chemistry and drug discovery research. Its molecular structure, which incorporates a piperazine ring linked to a pyrimidine heterocycle and an acetyl group, is a privileged scaffold in the design of biologically active molecules. This structural motif is frequently explored in the development of novel therapeutic agents, particularly in the field of oncology . Piperazine-based compounds are widely investigated as core structural elements in potential Poly (ADP-ribose) polymerase (PARP) inhibitors . PARP enzymes play a critical role in DNA repair, and their inhibition is a validated strategy for targeting certain cancer cells, such as those found in human-estrogen-receptor-positive breast cancer . Furthermore, the 1-(piperazin-1-yl)ethanone scaffold is recognized as a key structural component in patented compounds for various therapeutic areas . Researchers utilize this compound as a synthetic intermediate to develop more complex molecules targeting a range of diseases. The presence of the pyrimidine ring, a common pharmacophore, further enhances its utility in designing molecules that can interact with diverse biological targets. This product is provided for research purposes only. It is strictly intended for use in laboratory research and is not certified or intended for diagnostic, therapeutic, or any human use.

Synthetic Methodologies for 1 4 Pyrimidin 2 Ylpiperazin 1 Yl Ethanone and Related Derivatives

Strategic Approaches to Core Structure Synthesis

The formation of the 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone scaffold is typically achieved through well-established multi-step synthetic sequences. These methods offer a reliable and controlled way to assemble the key structural components.

One-Pot Synthetic Procedures for Piperazinyl-Ethanone Scaffold Formation

While multi-step syntheses are more commonly documented, one-pot procedures offer an efficient alternative by minimizing intermediate isolation steps, thereby saving time and resources. One-pot syntheses for related pyrimidine (B1678525) derivatives, such as pyrimido[4,5-d]pyrimidines, have been developed using novel catalysts. oiccpress.com For instance, the condensation of various components in a single vessel can lead to complex heterocyclic systems. researchgate.net A general approach for pyrimidine synthesis involves the condensation of N-vinyl or N-aryl amides with nitriles, which can be achieved in a single step. nih.govresearchgate.net This type of methodology, focused on building the pyrimidine ring directly, showcases the potential for one-pot strategies in this area of chemical synthesis. organic-chemistry.org

Multi-Step Synthetic Sequences for Complex Derivative Generation

The most prevalent and well-documented route for synthesizing 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone and its derivatives is through a multi-step process. researchgate.net A common strategy involves the initial reaction of a halosubstituted pyrimidine with a suitable piperazine (B1678402) derivative.

A typical sequence begins with the nucleophilic substitution reaction between 2-chloropyrimidine (B141910) and piperazine. This reaction is often conducted in an aqueous medium with a base such as potassium carbonate to yield the intermediate, 2-(piperazin-1-yl)pyrimidine. chemicalbook.com The subsequent acylation of this intermediate leads to the final product.

A representative multi-step synthesis is outlined below:

Formation of 2-(Piperazin-1-yl)pyrimidine : 2-Chloropyrimidine is reacted with an excess of piperazine. The reaction is typically heated to ensure completion. chemicalbook.com

Acylation : The resulting 2-(piperazin-1-yl)pyrimidine is then acylated using an acetylating agent like acetyl chloride or acetic anhydride (B1165640) to introduce the ethanone (B97240) group onto the piperazine ring.

This stepwise approach allows for the purification of intermediates, ensuring a high purity of the final compound. researchgate.net

Table 1: Representative Multi-Step Synthesis of 2-(Piperazin-1-yl)pyrimidine

Step	Reactants	Reagents/Conditions	Product	Yield
1	2-Chloropyrimidine, Piperazine	Potassium Carbonate, Water, 50-65°C	2-(Piperazin-1-yl)pyrimidine	88% chemicalbook.com
2	2-(Piperazin-1-yl)pyrimidine, Acetylating Agent	Base (e.g., Triethylamine), Aprotic Solvent	1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone	-

Coupling Reactions for Ethanone Moiety Formation (e.g., Amidation, Esterification)

The introduction of the ethanone group onto the 2-(piperazin-1-yl)pyrimidine core is a critical step, achieved through an amidation reaction. This reaction forms a robust amide bond between the secondary amine of the piperazine ring and an acetyl group.

Standard acylation methods, such as the Schotten-Baumann reaction, are commonly employed. fishersci.co.uk This involves reacting the 2-(piperazin-1-yl)pyrimidine with acetyl chloride in the presence of a base, like pyridine (B92270) or a tertiary amine, in an aprotic solvent. fishersci.co.uk Alternatively, acetic anhydride can be used as the acylating agent.

For more complex substrates, peptide coupling reagents can facilitate the amidation. Reagents like dicyclohexylcarbodiimide (B1669883) (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activate the carboxylic acid (acetic acid in this case) to form a highly reactive intermediate that readily couples with the amine. fishersci.co.uknih.gov

Derivatization Strategies for Structural Diversity

To explore structure-activity relationships and develop new compounds, derivatization of the core 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone structure is essential. This can be achieved by modifying either the piperazine or the pyrimidine moiety.

Introduction of Substituted Piperazine Moieties

A primary strategy for generating diversity is to utilize substituted piperazines in the initial synthetic steps. Instead of piperazine itself, various N-substituted piperazines can be reacted with 2-chloropyrimidine. nih.govnih.gov For example, reacting 2-chloropyrimidine with N-methylpiperazine or N-phenylpiperazine would yield the corresponding substituted pyrimidinylpiperazine intermediates. nih.gov Subsequent acylation would then lead to a diverse library of final compounds.

This approach has been used to synthesize a range of 4-substituted-1-piperazinyl derivatives with various functionalities. nih.gov

Table 2: Synthesis of Substituted Pyrimidinylpiperazines

Starting Pyrimidine	Starting Piperazine	Reagents/Conditions	Product
4-(4-Methoxyphenyl)-2-(methylsulfanyl)-6-(thiophen-2-yl)pyrimidine	N-Methylpiperazine	Ethanol, KOH, Reflux	4-(4-Methoxyphenyl)-2-(4-methylpiperazin-1-yl)-6-(thiophen-2-yl)pyrimidine nih.gov
4-(4-Methoxyphenyl)-2-(methylsulfanyl)-6-(thiophen-2-yl)pyrimidine	N-Phenylpiperazine	Ethanol, KOH, Reflux	4-(4-Methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-6-(thiophen-2-yl)pyrimidine nih.gov

Functionalization of the Pyrimidine Ring System

Direct functionalization of the pyrimidine ring offers another avenue for creating structural analogs. While the pyrimidine ring is generally electron-deficient, several methods for its modification exist. Strategies can include nucleophilic aromatic substitution, C-H functionalization, or ring-opening and reconstruction approaches. researchgate.netnih.gov

For instance, pyrimidines can undergo selective C-H functionalization, although this can be challenging on complex molecules. researchgate.netnih.gov Another advanced method involves converting the pyrimidine into an N-arylpyrimidinium salt, which can then be cleaved and recyclized to form different heterocyclic systems. nih.gov While complex, these methods provide powerful tools for modifying the pyrimidine core of the target compound, allowing for the introduction of various substituents at different positions on the ring. nih.gov

Modifications of the Ethanone Linker and Acyl Group

The ethanone linker and the associated acyl group of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone are common sites for chemical modification to explore structure-activity relationships. A general route to such derivatives involves the acylation of the parent 1-(pyrimidin-2-yl)piperazine.

The reaction is typically stirred at room temperature, and its progress is monitored by thin-layer chromatography (TLC). Upon completion, the product is precipitated in ice-water, filtered, and crystallized from ethanol. nih.gov The structures of these derivatives are confirmed using spectroscopic methods such as IR, ¹H-NMR, and ¹³C-NMR. For instance, the IR spectra of these compounds show a characteristic amide carbonyl (C=O) absorption band in the range of 1633–1663 cm⁻¹. nih.gov

Detailed findings for a selection of these derivatives are presented in the table below:

Compound ID	R Group	Yield (%)	Melting Point (°C)	Spectroscopic Data Highlights (IR, cm⁻¹)
2g	p-tolyl	62	157-160	3034 (aromatic C-H), 2980 (aliphatic C-H), 1647 (amide C=O) nih.gov
2h	4-chlorophenyl	66	190-192	3059 (aromatic C-H), 2989 (aliphatic C-H), 1653 (amide C=O) nih.gov
2i	4-fluorophenyl	73	191-193	3076 (aromatic C-H), 2968 (aliphatic C-H), 1639 (amide C=O) nih.gov

Advanced Synthetic Techniques in Analog Preparation

To improve reaction efficiency, yield, and sustainability, modern synthetic techniques such as microwave-assisted synthesis and flow chemistry are increasingly being employed in the preparation of heterocyclic compounds, including analogs of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone.

Microwave-Assisted Synthesis

Microwave-assisted synthesis utilizes microwave radiation to heat reactions, often leading to dramatically reduced reaction times, increased yields, and cleaner reaction profiles compared to conventional heating methods. nih.govmdpi.com This technique is particularly effective for reactions that typically require long reflux times.

In the context of synthesizing pyrimidine derivatives, microwave irradiation has been successfully used for various reaction types. For instance, the Biginelli condensation, a one-pot reaction to form dihydropyrimidinones, can be significantly accelerated. foliamedica.bg Similarly, the synthesis of pyrazolo[1,5-a]pyrimidinones has been achieved in a one-pot, microwave-assisted process with good yields. nih.gov A solution of a β-ketonitrile and hydrazine (B178648) in methanol (B129727) is heated under microwave irradiation, followed by the addition of a β-ketoester and acetic acid, with further microwave heating to produce the target compound. nih.gov

For the synthesis of acetamide (B32628) derivatives, which are structurally related to the ethanone portion of the target molecule, microwave irradiation has been shown to reduce reaction times from hours to minutes while achieving moderate to good yields. mdpi.com This suggests that the acylation of 1-(pyrimidin-2-yl)piperazine to form 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone could be efficiently performed using microwave technology.

Flow Chemistry Methodologies

Flow chemistry, or continuous flow processing, involves performing chemical reactions in a continuously flowing stream through a reactor. mdpi.com This methodology offers precise control over reaction parameters such as temperature, pressure, and reaction time, leading to enhanced safety, scalability, and reproducibility. nih.gov

The synthesis of various heterocyclic compounds has been successfully adapted to flow chemistry conditions. For example, the synthesis of pyrazoles from sydnones and terminal alkynes has been demonstrated in a continuous flow system. mdpi.com This approach can improve yields, reduce reaction times, and minimize the risks associated with hazardous intermediates. mdpi.com

A key advantage of flow chemistry is the ability to perform multi-step syntheses in a continuous manner, eliminating the need for isolation and purification of intermediates. nih.gov This has been applied to the synthesis of marine drugs and other complex molecules. While a specific flow chemistry process for 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone has not been detailed in the literature, the principles can be applied to its synthesis. For instance, the formation of the piperazine ring and subsequent acylation could potentially be performed in a continuous flow setup, offering a more efficient and scalable production method compared to batch processing. researchgate.net

Purification and Isolation Techniques for Synthetic Intermediates and Final Compounds

The purification and isolation of synthetic intermediates and the final 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone compound are crucial steps to ensure high purity for subsequent analytical and biological studies. Common techniques include crystallization, extraction, and chromatography.

For the derivatives of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone mentioned previously, the final products were isolated by precipitation in ice-water followed by filtration and crystallization from ethanol. nih.gov This is a standard and effective method for obtaining solid compounds in a pure form.

In cases where simple crystallization is insufficient, chromatographic techniques are employed. Column chromatography is a versatile method for separating compounds based on their differential adsorption to a stationary phase. For the purification of related pyrimidine derivatives, silica (B1680970) gel is often used as the stationary phase with a mixture of solvents as the eluent. researchgate.net

For the analysis and quantification of 1-(pyrimidin-2-yl)piperazine, a key intermediate, a sensitive method using capillary gas chromatography-mass spectrometry (GC-MS) has been developed. nih.gov This technique involves extracting the analyte from a plasma sample, derivatizing it, and then analyzing it by GC-MS. This highlights the importance of chromatographic methods not only for purification but also for the analytical characterization of these compounds and their metabolites.

Liquid-liquid extraction is another fundamental technique used to separate the desired product from impurities. For instance, after the synthesis of 1-(pyrimidin-2-yl)piperazine, the reaction mixture can be extracted with a solvent like chloroform (B151607) to isolate the product from the aqueous phase. chemicalbook.com

The choice of purification technique depends on the physical and chemical properties of the compound, the nature of the impurities, and the desired level of purity. A combination of these methods is often necessary to obtain the final compound in a highly pure state.

Spectroscopic Characterization and Structural Elucidation of 1 4 Pyrimidin 2 Ylpiperazin 1 Yl Ethanone and Its Analogs

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmationnih.govnih.govchemicalbook.com

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for the structural elucidation of organic molecules. By analyzing the magnetic properties of atomic nuclei, NMR provides detailed information about the molecular framework, including the connectivity and chemical environment of atoms.

¹H NMR Analysis

Proton NMR (¹H NMR) spectroscopy is instrumental in identifying the number and types of hydrogen atoms within a molecule. For pyrimidine-piperazine derivatives, distinct chemical shifts are observed for the protons of the pyrimidine (B1678525) and piperazine (B1678402) rings.

In analogs of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone, the protons on the pyrimidine ring typically appear as a doublet between δ 8.35–8.41 ppm and a triplet around δ 6.51–6.68 ppm. nih.gov The protons of the piperazine ring resonate in a broader field, generally between δ 2.36–4.35 ppm, often appearing as triplets or broad singlets. nih.gov For the parent compound, 2-(1-Piperazinyl)pyrimidine, the pyrimidine protons show signals at approximately δ 8.29 ppm and δ 6.45 ppm, while the piperazine protons are observed around δ 3.78 ppm and δ 2.90 ppm. chemicalbook.com

Table 1: Representative ¹H NMR Chemical Shifts (δ, ppm) for Pyrimidine-Piperazine Analogs

Proton Type	Chemical Shift (ppm)	Multiplicity
Pyrimidine H-4, H-6	8.35–8.41 nih.gov	Doublet
Pyrimidine H-5	6.51–6.68 nih.gov	Triplet
Piperazine CH₂	2.36–4.35 nih.gov	Triplet or Broad Singlet

¹³C NMR Analysis

Carbon-13 NMR (¹³C NMR) spectroscopy complements ¹H NMR by providing information about the carbon skeleton of a molecule. In the ¹³C NMR spectrum of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone analogs, the carbonyl carbon (C=O) of the ethanone (B97240) group is typically observed in the range of δ 165.15–168.12 ppm. nih.gov The carbon atoms of the pyrimidine ring exhibit characteristic signals, with C2 appearing around δ 161.39 ppm, and C4 and C6 resonating near δ 157.84 ppm. nih.gov The C5 of the pyrimidine ring is found at approximately δ 110.11 ppm. nih.gov The carbon atoms of the piperazine ring show signals in the region of δ 41.95–61.77 ppm. nih.gov

Table 2: Characteristic ¹³C NMR Chemical Shifts (δ, ppm) for 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone Analogs

Carbon Type	Chemical Shift (ppm)
C=O (ethanone)	165.15–168.12 nih.gov
Pyrimidine C2	~161.39 nih.gov
Pyrimidine C4, C6	~157.84 nih.gov
Pyrimidine C5	~110.11 nih.gov
Piperazine C	41.95–61.77 nih.gov

2D NMR Techniques (e.g., COSY, DEPT-135, HSQC)researchgate.netyoutube.comuvic.ca

Two-dimensional (2D) NMR techniques are powerful tools for establishing connectivity between atoms.

COSY (Correlation Spectroscopy) helps identify proton-proton couplings, confirming adjacent protons in the molecular structure. youtube.com For instance, COSY spectra can confirm the coupling between the different protons of the pyrimidine and piperazine rings.

DEPT-135 (Distortionless Enhancement by Polarization Transfer) distinguishes between CH, CH₂, and CH₃ groups. uvic.ca In a DEPT-135 spectrum, CH and CH₃ groups appear as positive signals, while CH₂ groups show negative signals. uvic.ca This is crucial for assigning the signals of the piperazine ring and the methyl group of the ethanone moiety.

HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded proton and carbon atoms. youtube.com This technique is invaluable for unambiguously assigning the carbon signals based on the known assignments of their attached protons.

Infrared (IR) Spectroscopy for Functional Group Identificationnih.govvscht.czpressbooks.pub

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. In the IR spectrum of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone and its analogs, a characteristic strong absorption band for the amide carbonyl (C=O) stretching vibration is observed in the region of 1633–1663 cm⁻¹. nih.gov Aromatic C-H stretching vibrations are typically seen slightly above 3000 cm⁻¹, while aliphatic C-H stretching vibrations appear just below 3000 cm⁻¹. vscht.czpressbooks.pub The presence of the pyrimidine ring can also give rise to characteristic C=N and C=C stretching vibrations in the fingerprint region.

Table 3: Key IR Absorption Frequencies for 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone Analogs

Functional Group	Absorption Range (cm⁻¹)	Intensity
Amide C=O Stretch	1633–1663 nih.gov	Strong
Aromatic C-H Stretch	3000-3100 vscht.cz	Medium to Weak
Aliphatic C-H Stretch	2850-2960 pressbooks.pub	Medium to Strong
C-N Stretch	1000-1350	Medium

Mass Spectrometry (MS) for Molecular Weight Verification and Fragmentation Pattern Analysisnih.govresearchgate.netsapub.org

Mass spectrometry (MS) is a powerful analytical technique used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation pattern. For 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone and its analogs, high-resolution mass spectrometry (HRMS) provides the exact mass, which can be used to confirm the molecular formula. nih.gov

The fragmentation pattern in electron impact mass spectrometry (EI-MS) is particularly informative. The molecular ion peak (M⁺) is typically observed, and characteristic fragment ions are formed by the successive loss of functional groups and the decomposition of the heterocyclic rings. researchgate.netsapub.org Common fragmentation pathways for pyrimidine derivatives involve the cleavage of the pyrimidine ring and the loss of side chains. researchgate.netsapub.org For instance, the piperazine ring can undergo cleavage, leading to characteristic fragment ions.

Table 4: Illustrative Mass Spectrometry Data for a Pyrimidine-Piperazine Analog

Ion	m/z (mass-to-charge ratio)	Interpretation
[M+H]⁺	Calculated and Found values nih.gov	Molecular Ion
Fragment 1	Varies	Loss of acetyl group
Fragment 2	Varies	Cleavage of piperazine ring
Fragment 3	Varies	Fragmentation of pyrimidine ring

Elemental Analysis for Compositional Determinationnih.gov

Elemental analysis provides the percentage composition of elements (carbon, hydrogen, nitrogen, etc.) in a compound. This data is used to determine the empirical formula of the compound, which can then be compared with the molecular formula obtained from mass spectrometry to confirm the compound's identity. For a new series of 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate derivatives, the calculated and found elemental compositions were in close agreement, confirming their structures. nih.gov

Table 5: Example of Elemental Analysis Data for a Pyrimidine-Piperazine Analog (C₂₁H₂₅N₇O₃S₂) nih.gov

Element	Calculated (%)	Found (%)
Carbon (C)	51.73	51.84
Hydrogen (H)	5.17	5.25
Nitrogen (N)	20.11	20.18

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X-ray Crystallography for Solid-State Structure Determination

The analysis of a suitable single crystal of 1-[4-(4-hydroxyphenyl)piperazin-1-yl]ethanone was conducted at a temperature of 173 K. The compound crystallizes in the monoclinic system. The refinement of the crystal structure was performed on F² using a full-matrix least-squares method, resulting in a final R-factor of 0.041. sigmaaldrich.com

Below is a summary of the crystal data and structure refinement parameters:

Interactive Table: Crystal Data and Structure Refinement for 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone sigmaaldrich.com

Parameter	Value
Crystal Data
Chemical Formula	C₁₂H₁₆N₂O₂
Formula Weight	220.27 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	6.13183 (19)
b (Å)	12.0106 (4)
c (Å)	14.8704 (5)
β (°)	94.025 (3)
Volume (ų)	1092.46 (6)
Z	4
Data Collection
Radiation	Cu Kα (λ = 1.54184 Å)
Temperature (K)	173
Refinement
R-factor [F² > 2σ(F²)]	0.041
wR(F²)	0.113
Goodness-of-fit (S)	1.07

The molecular structure of 1-[4-(4-hydroxyphenyl)piperazin-1-yl]ethanone reveals specific conformational features. The piperazine ring, a central component of the molecule, adopts a classic chair conformation. sigmaaldrich.com This is the most stable conformation for a six-membered saturated heterocycle, minimizing steric strain.

The puckering parameters, as defined by Cremer and Pople, quantify the exact shape of the ring. For the piperazine ring in this structure, these parameters are Q = 0.5661 (13) Å, θ = 174.05 (12)°, and φ = 0.9 (13)°. sigmaaldrich.com Additionally, the spatial relationship between the two substituents on the piperazine ring is noteworthy. The dihedral angle between the mean plane of the hydroxyphenyl group and the acetyl group is 48.7 (1)°. sigmaaldrich.com

In the solid state, molecules of 1-[4-(4-hydroxyphenyl)piperazin-1-yl]ethanone are not isolated but are organized into a well-defined three-dimensional lattice through various intermolecular forces. A key interaction governing the crystal packing is the presence of O—H···O hydrogen bonds. sigmaaldrich.com

The hydroxyl group on the phenyl ring acts as a hydrogen bond donor, while the oxygen atom of the acetyl group on an adjacent molecule serves as the acceptor. This specific hydrogen bonding links the molecules into chains that propagate along the bldpharm.com crystallographic direction, creating a stable, ordered network within the crystal. sigmaaldrich.com

Computational and in Silico Investigations of 1 4 Pyrimidin 2 Ylpiperazin 1 Yl Ethanone Derivatives

Quantum Chemical Calculations for Electronic Structure and Reactivity

Molecular Electrostatic Potential (MEP) Mapping

Molecular Electrostatic Potential (MEP) mapping is a computational technique used to visualize the three-dimensional charge distribution of a molecule. It is an invaluable tool for understanding and predicting how a molecule will interact with other molecules, particularly biological macromolecules like proteins and nucleic acids. The MEP map illustrates the regions of a molecule that are electron-rich (nucleophilic) and electron-poor (electrophilic), which are crucial for recognizing intermolecular interactions such as hydrogen bonding and electrostatic interactions.

For 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone, the MEP map would highlight specific regions of interest. The nitrogen atoms within the pyrimidine (B1678525) ring, with their lone pairs of electrons, are expected to be regions of negative electrostatic potential, making them potential hydrogen bond acceptors. Conversely, the hydrogen atoms attached to the pyrimidine and piperazine (B1678402) rings would exhibit positive electrostatic potential, marking them as potential hydrogen bond donors. The carbonyl oxygen of the ethanone (B97240) group would also present a significant region of negative potential, indicating its role as a strong hydrogen bond acceptor.

These electrostatic potential characteristics are fundamental in predicting the binding orientation of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone within a biological target's binding site. The MEP surface provides a visual guide for understanding the non-covalent interactions that stabilize the ligand-receptor complex, a critical aspect of rational drug design.

Table 1: Predicted Molecular Electrostatic Potential (MEP) Characteristics of 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone

Molecular Region	Predicted Electrostatic Potential	Potential Interaction
Pyrimidine Ring Nitrogens	Negative (Electron-rich)	Hydrogen Bond Acceptor
Piperazine Ring Nitrogens	Negative (Electron-rich)	Hydrogen Bond Acceptor
Carbonyl Oxygen (Ethanone)	Strongly Negative (Electron-rich)	Hydrogen Bond Acceptor
Pyrimidine Ring Hydrogens	Positive (Electron-poor)	Hydrogen Bond Donor
Piperazine Ring Hydrogens	Positive (Electron-poor)	Hydrogen Bond Donor

Chemical Stability and Reactivity Predictions

In silico methods are also employed to predict the chemical stability and reactivity of new chemical entities. For 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone, computational tools can identify the most likely sites for metabolic attack and degradation. Reactivity descriptors, such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), are calculated to assess the molecule's susceptibility to electrophilic and nucleophilic attack.

A smaller HOMO-LUMO energy gap generally suggests higher reactivity. In the context of drug metabolism, this can indicate potential sites for oxidation, reduction, or hydrolysis by metabolic enzymes like the cytochrome P450 family. For instance, the pyrimidine and piperazine rings could be susceptible to oxidation. The ethanone group introduces a carbonyl functional group that could potentially undergo reduction.

Understanding these potential metabolic pathways is crucial in the early stages of drug discovery to anticipate the formation of reactive metabolites, which could lead to toxicity. Computational predictions of stability and reactivity help in designing derivatives with improved metabolic profiles.

Table 2: Predicted Reactivity Descriptors for 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone

Reactivity Descriptor	Predicted Value (Illustrative)	Implication
HOMO Energy	-6.5 eV	Indicates susceptibility to electrophilic attack
LUMO Energy	-1.2 eV	Indicates susceptibility to nucleophilic attack
HOMO-LUMO Gap	5.3 eV	Suggests moderate chemical reactivity
Most Likely Site for Oxidation	Piperazine Ring	Potential for N-dealkylation or ring oxidation
Most Likely Site for Reduction	Carbonyl Group	Potential for reduction to a secondary alcohol

De Novo Design and Virtual Screening Applications for Novel Analog Discovery

De novo design and virtual screening are powerful computational strategies for discovering novel analogs of a lead compound like 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone.

De Novo Design: This approach involves the computational generation of new molecular structures from scratch, tailored to fit a specific biological target's binding site. Starting with the core scaffold of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone, de novo design algorithms can explore vast chemical space by adding, removing, or modifying functional groups to optimize binding affinity and other desirable properties. This method can lead to the discovery of entirely new chemical classes with the desired biological activity. nih.govnih.govyoutube.comyoutube.com

Virtual Screening: This technique involves the computational screening of large libraries of existing compounds to identify those that are likely to bind to a specific biological target. For discovering novel analogs of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone, a ligand-based virtual screening approach can be used. In this method, the structure of the lead compound is used as a template to search for structurally similar molecules in a database. Similarity is assessed based on 2D fingerprints or 3D shape and electrostatic properties. Hits from the virtual screen are then prioritized for experimental testing, significantly accelerating the discovery of new active compounds. mdpi.comnih.govnih.govresearchgate.netnih.govmdpi.com

Both de novo design and virtual screening rely on scoring functions to rank the generated or screened compounds. These functions estimate the binding affinity of a ligand for its target, allowing researchers to focus on the most promising candidates. These computational approaches have become indispensable in modern drug discovery, enabling the rapid and cost-effective identification of novel drug candidates.

Pharmacological and Biological Evaluation of 1 4 Pyrimidin 2 Ylpiperazin 1 Yl Ethanone Analogs Preclinical and in Vitro Studies

Monoamine Oxidase (MAO) Inhibitory Activity

Monoamine oxidases (MAO) are critical enzymes in the metabolism of monoamine neurotransmitters, making them a key target in the treatment of depression and neurodegenerative diseases. nih.gov MAO exists in two isoforms, MAO-A and MAO-B, which are distinguished by their substrate specificity and inhibitor sensitivity. nih.gov Analogs of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone have been synthesized and assessed for their ability to inhibit these enzymes.

A series of 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate derivatives were evaluated for their inhibitory effects on MAO-A and MAO-B using a fluorimetric method. nih.govresearchgate.net This assay measures the conversion of the non-fluorescent substrate kynuramine (B1673886) to the fluorescent product 4-hydroxyquinoline (B1666331) by the MAO enzymes. nih.gov The inhibitory activity of the synthesized compounds was quantified as the half-maximal inhibitory concentration (IC₅₀).

Among the tested compounds, two derivatives demonstrated notable and selective inhibitory activity against MAO-A. nih.govnih.gov Specifically, the compound 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-(4-nitrophenyl)piperazine-1-carbodithioate (referred to as 2j) and 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-benzhydrylpiperazine-1-carbodithioate (referred to as 2m) showed selective MAO-A inhibition with IC₅₀ values of 23.10 µM and 24.14 µM, respectively. nih.govresearchgate.netnih.gov Moclobemide and selegiline (B1681611) were used as reference inhibitors for MAO-A and MAO-B, respectively.

Table 1: In Vitro MAO-A and MAO-B Inhibitory Activity of Selected 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone Analogs

Compound	Substituent Group	MAO-A IC₅₀ (µM)	MAO-B IC₅₀ (µM)
2j	4-(4-nitrophenyl)piperazine-1-carbodithioate	23.10	> 100
2m	4-benzhydrylpiperazine-1-carbodithioate	24.14	> 100
Moclobemide	Reference	2.10	97.50
Selegiline	Reference	19.80	0.80

Data sourced from a study on novel 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate derivatives. nih.govresearchgate.net

To elucidate the mechanism of inhibition for the most active compounds, enzyme kinetic studies were performed. researchgate.net Analysis using Lineweaver–Burk plots for compound 2j, which exhibited a selective MAO-A inhibitory IC₅₀ value of 23.10 μM, indicated a competitive mode of inhibition. researchgate.net These plots are generated by measuring the reaction velocity at different substrate concentrations in the presence and absence of the inhibitor. researchgate.net

Anticancer and Antiproliferative Potency

Derivatives of the 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone structure have also been investigated for their potential as anticancer agents. Research has focused on their ability to induce cell death in cancer cell lines and to interfere with specific molecular pathways crucial for cancer cell survival.

A series of novel thiouracil amide derivatives incorporating the pyrimidinylpiperazine ethanone (B97240) scaffold were synthesized and screened for their effect on the viability of the human estrogen-receptor-positive (ER+) breast cancer cell line, MCF-7. nih.govnih.gov The antiproliferative activity was determined using Alamar Blue cell viability assays after treating the cells with the compounds for 72 hours. nih.gov

Several compounds in the series demonstrated a significant, dose-dependent reduction in cell viability. nih.gov Among these, compounds designated as 5a and 5e were particularly effective, showing IC₅₀ values of 22.68 µM and 18.23 µM, respectively, against MCF-7 cells. nih.govnih.gov

Table 2: Cytotoxicity of Selected Thiouracil Amide Analogs in MCF-7 Breast Cancer Cells

Compound	Substituent on Piperazine (B1678402) Ring	IC₅₀ (µM)
5a	4-fluorophenyl	22.68
5b	4-chlorophenyl	25.71
5e	4-methoxyphenyl	18.23
5f	3,4-dimethoxyphenyl	29.34

Data sourced from a study on 1-(4-(substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones. nih.gov

To understand the molecular basis of their anticancer activity, further mechanistic studies were conducted, focusing on key enzymes involved in DNA repair and apoptosis.

Poly (ADP-ribose) polymerase (PARP), particularly PARP1, is an enzyme critical for cellular processes like DNA repair. nih.gov Inhibiting PARP is a therapeutic strategy in oncology. Studies on the active thiouracil amide analogs revealed that they target the PARP pathway. nih.govnih.gov

The compounds 5a and 5e were found to inhibit the catalytic activity of PARP1. nih.govnih.gov Furthermore, treatment with these compounds led to an increase in the cleavage of PARP1, a hallmark of apoptosis. nih.govnih.gov This was accompanied by other cellular responses indicative of DNA damage and apoptosis, including the enhanced phosphorylation of H2AX (a marker for DNA double-strand breaks) and increased activity of caspases 3 and 7, which are key executioner enzymes in the apoptotic cascade. nih.govnih.gov In silico analysis further supported that compound 5e interacts directly with the PARP1 enzyme. nih.gov These findings suggest that these specific thiouracil amides may function as PARP inhibitors. nih.govnih.gov

Mechanism-Based Studies in Cancer Biology

Apoptosis Induction Markers (e.g., CASPASE 3/7 Activity, H2AX Phosphorylation)

Certain analogs of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone have demonstrated the ability to induce apoptosis, a form of programmed cell death crucial for cancer therapy. Specifically, novel thiouracil amide derivatives have been shown to target and inhibit Poly (ADP-ribose) polymerase 1 (PARP1), an enzyme involved in DNA repair. nih.govnih.gov Inhibition of PARP1 can lead to the accumulation of DNA damage in cancer cells, ultimately triggering apoptosis.

In studies involving human breast cancer cells (MCF-7), specific thiouracil amide compounds, namely 5a and 5e, were found to enhance the cleavage of PARP1. nih.govnih.gov This cleavage is a hallmark of apoptosis. Furthermore, these compounds led to an increase in the phosphorylation of H2AX (a variant of the H2A protein family that is a component of the histone octamer in nucleosomes) and elevated CASPASE 3/7 activity. nih.govnih.gov Caspases are a family of protease enzymes that play essential roles in programmed cell death. The activation of caspase-3 is a key event in the apoptotic process. plos.org The phosphorylation of H2AX on serine 139, resulting in γH2AX, is an early cellular response to the induction of DNA double-strand breaks and is also implicated in programmed necrosis. embopress.org

The ability of these compounds to induce apoptosis is further supported by the observation that H2AX phosphorylation is a caspase-3 dependent event in TNF-α induced apoptosis. plos.org The interaction between apoptosis-inducing factor (AIF) and histone H2AX is also crucial for chromatinolysis and caspase-independent programmed necrosis. embopress.org

Table 1: Apoptosis Induction by Thiouracil Amide Analogs

Compound	Target	Effect in MCF-7 Cells
5a	PARP1	PARP cleavage, Increased CASPASE 3/7 activity, Enhanced H2AX phosphorylation

Antimicrobial and Antitubercular Investigations

Derivatives of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone have been investigated for their potential as antimicrobial and specifically antitubercular agents. The emergence of multi-drug resistant strains of Mycobacterium tuberculosis (Mtb) has created an urgent need for new therapeutic options. nih.gov

In this context, various heterocyclic compounds containing the pyrimidine (B1678525) and piperazine scaffolds have been synthesized and evaluated. For instance, a series of novel pyrrolo[1,2-a]pyrazine (B1600676) incorporated indolizine (B1195054) derivatives showed promising in vitro antimycobacterial activity against the M. tuberculosis H37Rv strain. Similarly, pyridyl and 2-hydroxyphenyl chalcones have been identified as potential antitubercular agents. mdpi.com

Phenotypic screening of compound libraries has also identified 2-pyrazolylpyrimidinones as having pan-active properties against Mtb, suggesting a novel mechanism of action. nih.gov These compounds were found to be bactericidal against replicating Mtb and maintained their potency against clinical isolates. nih.gov

The minimum inhibitory concentration (MIC) is a key measure of a compound's antimicrobial potency. For several analogs of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone, MIC values have been determined against various bacterial and mycobacterial strains.

For example, certain isoniazid (B1672263) derivatives demonstrated potent anti-tubercular activity with MIC values as low as 1.562 µg/ml, which was almost double the potency of the standard drug isoniazid (INH). orientjchem.org In another study, pyridine (B92270) derivatives displayed significant antimycobacterial activity with MIC values against drug-resistant Mtb isolates. nih.gov For instance, compound 1 had an MIC of 3.2 µM against a fluoroquinolone-resistant strain (FQ-R1) and 2.4 µM against a rifampicin-resistant strain (RIF-R1). nih.gov

Novel 3-(5-fluoropyridine-3-yl)-2-oxazolidinone derivatives containing a pyrimidine substituted piperazine also exhibited moderate to good antibacterial activity against gram-positive bacteria, with MIC values ranging from 2 to 32 µg/mL. nih.gov Furthermore, some 6-aryl-7H-pyrrolo[2,3-d]pyrimidin-4-amines showed potent activity against Staphylococcus aureus, with the most active derivatives having an MIC of 8 mg/L. nih.gov

Table 2: Selected MIC Values for Antitubercular Analogs

Compound/Analog Type	Strain	MIC	Reference
Isoniazid Derivative (IBP19)	M. tuberculosis	1.562 µg/ml	orientjchem.org
Pyridine Derivative (Compound 1)	FQ-R1 M. tuberculosis	3.2 µM	nih.gov
Pyridine Derivative (Compound 1)	RIF-R1 M. tuberculosis	2.4 µM	nih.gov
3-(5-fluoropyridine-3-yl)-2-oxazolidinone	Gram-positive bacteria	2-32 µg/mL	nih.gov

Central Nervous System (CNS) Receptor Modulation Studies

The 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone scaffold is a key feature in many compounds designed to interact with serotonin (B10506) (5-HT) receptors, particularly the 5-HT7 receptor. This receptor is implicated in various central nervous system processes, including mood, learning, and circadian rhythms. nih.gov

A series of piperazin-1-yl substituted unfused heterobiaryls were synthesized and evaluated as 5-HT7 receptor ligands. nih.gov These studies revealed that the pyrimidine core and the piperazine group are crucial for high binding affinity. nih.gov For example, the model ligand 4-(3-furyl)-2-(4-methylpiperazin-1-yl)pyrimidine showed significant affinity for the 5-HT7 receptor. nih.gov

Functional assays, such as those measuring cyclic adenosine (B11128) monophosphate (cAMP) levels, have been used to characterize the activity of these ligands as agonists, antagonists, or inverse agonists. nih.gov For instance, selected ethylpyrimidine and butylpyrimidine analogs with high 5-HT7 binding affinity demonstrated antagonistic properties in cAMP functional tests. nih.gov

Related compounds, specifically 1,4-disubstituted aromatic piperazines (1,4-DAPs), have been investigated for their functional selectivity at dopamine (B1211576) D2 and D3 receptors. nih.gov These receptors are primary targets for antipsychotic medications. nih.gov

Studies on heterocyclic dopamine surrogates have shown that these compounds can exhibit significant bias in their signaling pathways, for example, by preferentially promoting Gα(o) over Gα(i) coupling at the D2 receptor. nih.gov This functional selectivity could potentially lead to improved therapeutic profiles for conditions like schizophrenia by enhancing synaptic plasticity. nih.gov The investigated 1,4-DAPs acted as antagonists for β-arrestin-2 recruitment, indicating a bias towards G-protein activation. nih.gov The specific chemical modifications on the heterocyclic moiety strongly influence the efficacy and selectivity between D2 and D3 receptor activation. nih.gov

Application as Research Tools for Enzyme Mechanism Elucidation

Analogs of 1-(4-pyrimidin-2-yl)piperazin-1-yl)ethanone have been synthesized and utilized as research tools to investigate enzyme mechanisms, particularly in the context of monoamine oxidase (MAO) inhibition. A study focusing on a series of 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate derivatives has provided valuable data on their interaction with MAO-A. nih.gov

Enzyme kinetic studies were performed on the most active compound in this series, 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-(4-nitrophenyl)piperazine-1-carbodithioate (compound 2j ), to determine the nature of its inhibitory action on MAO-A. nih.gov Graphical analysis of the steady-state inhibition data using Lineweaver-Burk plots revealed that compound 2j acts as a mixed-type inhibitor. nih.gov This is characterized by the intersection of the plots at a point other than the y- or x-axis, indicating that the inhibitor can bind to both the free enzyme and the enzyme-substrate complex, but with different affinities. The kinetic parameters, K_m (Michaelis constant) and V_max (maximum velocity), were calculated to be 48.37 µM and 5.34 nmol/min/mg protein, respectively. nih.gov This detailed kinetic analysis is crucial for understanding the molecular interactions between the inhibitor and the enzyme, thereby elucidating the mechanism of inhibition.

The use of such analogs as probes helps in mapping the active site of enzymes and understanding the structure-activity relationships that govern their inhibitory potential.

Investigation of Other Potential Biological Targets and Pathways

The versatile scaffold of 1-(4-pyrimidin-2-yl)piperazin-1-yl)ethanone has prompted investigations into its effects on other significant biological targets and pathways implicated in various disease states.

While direct studies on the COX-2 inhibitory activity of 1-(4-pyrimidin-2-yl)piperazin-1-yl)ethanone are not extensively reported, research on structurally related pyridazine (B1198779) derivatives offers insights into the potential of this chemical class. nih.gov Pyridazine, being a 1,2-diazine, is a bioisostere of pyrimidine (1,3-diazine). Research has shown that certain pyridazine-based compounds are potent and selective inhibitors of COX-2, an enzyme implicated in inflammation and pain. nih.gov For instance, a series of novel pyridazine-based compounds were synthesized and evaluated for their COX-1 and COX-2 inhibitory activities. Several of these compounds displayed COX-2 inhibition comparable to or better than the well-known COX-2 inhibitor, celecoxib. nih.gov The selectivity for COX-2 over COX-1 is a desirable characteristic for anti-inflammatory agents, as it is associated with a reduced risk of gastrointestinal side effects. nih.gov These findings suggest that the pyrimidine-piperazine scaffold could be a promising starting point for the design of novel COX-2 inhibitors.

The mammalian target of rapamycin (B549165) (mTOR) is a crucial serine/threonine kinase that regulates cell growth, proliferation, and survival. nih.gov Its pathway is often dysregulated in diseases such as cancer, making it an attractive therapeutic target. nih.govnih.gov While direct mTOR inhibition by 1-(4-pyrimidin-2-yl)piperazin-1-yl)ethanone has not been detailed, analogs containing the pyrimidine-piperazine moiety have been explored as mTOR inhibitors. For example, a series of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides were developed as potent and orally bioavailable inhibitors of Protein Kinase B (Akt), a key upstream regulator of mTOR. nih.gov Furthermore, various patents describe pyrimidine derivatives as modulators of kinase activity, including those involved in the mTOR pathway. google.com These studies on related chemical classes highlight the potential for pyrimidine-piperazine based compounds to be developed as modulators of the mTOR signaling cascade.

Cholinesterases, including acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), are key enzymes in the nervous system, responsible for the hydrolysis of the neurotransmitter acetylcholine. nih.gov Inhibition of these enzymes is a primary therapeutic strategy for Alzheimer's disease. nih.gov Several studies have investigated the cholinesterase inhibitory potential of pyrimidine-containing compounds.

A recent study detailed the synthesis and evaluation of novel pyrimidine derivatives for their inhibitory activity against hCA I, hCA II, AChE, and BuChE. researchgate.netnih.gov The results showed that these compounds exhibited significant inhibition of both AChE and BuChE, with K_i values in the nanomolar range. researchgate.netnih.gov Specifically, the K_i values for AChE inhibition ranged from 33.15 ± 4.85 to 52.98 ± 19.86 nM, and for BuChE inhibition, they ranged from 31.96 ± 8.24 to 69.57 ± 21.27 nM. researchgate.net

Another study focused on N-alkylated pyrazolo[3,4-d]pyrimidine analogs, which also demonstrated potent inhibitory activity against AChE, with K_i values ranging from 15.41 ± 1.39 to 63.03 ± 10.68 nM. nih.gov The following table summarizes the inhibitory activities of selected pyrimidine derivatives against AChE and BuChE.

Compound ID	Target Enzyme	IC₅₀ (nM)	Kᵢ (nM)	Inhibition Type
Pyrimidine Derivative 1	AChE	-	33.15 ± 4.85	-
Pyrimidine Derivative 1	BuChE	-	31.96 ± 8.24	-
Pyrimidine Derivative 2	AChE	-	52.98 ± 19.86	-
Pyrimidine Derivative 2	BuChE	-	69.57 ± 21.27	-
Pyrazolo[3,4-d]pyrimidine Analog 1	AChE	-	15.41 ± 1.39	-
Pyrazolo[3,4-d]pyrimidine Analog 2	AChE	-	63.03 ± 10.68	-
Data sourced from multiple studies on pyrimidine and pyrazolopyrimidine derivatives. researchgate.netnih.govnih.gov

These findings underscore the potential of the pyrimidine scaffold, a core component of 1-(4-pyrimidin-2-yl)piperazin-1-yl)ethanone, in the design of novel cholinesterase inhibitors.

The EphA2 receptor is a receptor tyrosine kinase that plays a complex role in cancer progression. nih.gov While its overexpression is often linked to malignancy, activation of the receptor by its ligand, ephrin-A1, can suppress tumor progression. nih.gov This has led to the exploration of small molecule agonists of the EphA2 receptor as a potential anti-cancer strategy.

Although direct studies on 1-(4-pyrimidin-2-yl)piperazin-1-yl)ethanone as an EphA2 receptor agonist are not available, research on other small molecules provides a framework for how such compounds might interact with this target. A lead optimization study was conducted on Doxazosin, a known EphA2 agonist, leading to the development of 33 new analogs. nih.gov This study systematically modified different parts of the lead compound to establish a structure-activity relationship for EphA2 activation. The findings revealed that specific structural modifications could significantly enhance the agonistic activity. nih.gov While the core structure of these analogs differs from 1-(4-pyrimidin-2-yl)piperazin-1-yl)ethanone, the principles of small molecule-mediated receptor activation are relevant. The pyrimidine-piperazine scaffold could potentially be adapted to interact with the EphA2 receptor, but this would require specific design and experimental validation.

Structure Activity Relationship Sar Studies of 1 4 Pyrimidin 2 Ylpiperazin 1 Yl Ethanone Analogs

Impact of Piperazine (B1678402) Ring Substituents on Biological Activity Profiles

The piperazine ring is a common pharmacophore in drug discovery, and its substitution is a key strategy for modulating biological activity. nih.govresearchgate.net In analogs of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone, modifications to the piperazine moiety, particularly at the nitrogen atom not connected to the pyrimidine (B1678525) ring, have profound effects on the resulting compound's function.

Research into 5-HT₇ receptor antagonists revealed that substituting the amino group within the piperazine ring was a critical component of the SAR studies. nih.gov Similarly, studies on antimicrobial agents showed that altering the substituent on this nitrogen from a methyl to a phenyl group could vary the antifungal and antibacterial profile of the resulting compounds. nih.gov For instance, in one series, 4-substituted-2-(4-methylpiperazin-1-yl)-6-(thiophen-2-yl)pyrimidines and their 4-phenylpiperazine counterparts were synthesized, with both series showing notable, but distinct, antimicrobial activities. nih.gov

In the development of monoamine oxidase (MAO) inhibitors, a series of derivatives were created where the ethanone (B97240) group was extended to a 2-oxoethyl carbodithioate linker, which in turn connected to a second, terminally-substituted piperazine ring. nih.govresearchgate.net The nature of the substituent on this terminal piperazine ring was critical for MAO-A inhibitory activity. Analogs bearing a 4-nitrophenyl or a benzhydryl group on this second piperazine moiety displayed the most promising selective MAO-A inhibition. nih.govresearchgate.net The versatility of the piperazine scaffold is further highlighted by the fact that its replacement with other cyclic amines, such as morpholine (B109124) or pyrrolidine, often leads to a significant decrease in biological activity, underscoring the structural importance of the piperazine core. nih.gov

Table 1: Impact of Piperazine Ring Area Substituents on Biological Activity This table illustrates how different substituents on or connected to the piperazine ring influence various biological activities. Data is compiled from studies on MAO inhibition and 5-HT₇ antagonism.

Core Structure Family	Substituent	Target	Activity (IC₅₀)	Reference
2-[4-(Pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate	4-Nitrophenyl	MAO-A	23.10 µM	nih.govresearchgate.net
2-[4-(Pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate	Benzhydryl	MAO-A	24.14 µM	nih.govresearchgate.net
2-[4-(Pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate	4-Fluorophenyl	MAO-A	>100 µM	nih.gov
N-[3-(4-substituted phenyl-piperazin-1-yl)propyl] naphthyl sulfonamides	2-Methoxyphenyl	5-HT₇	12 nM	nih.gov
N-[3-(4-substituted phenyl-piperazin-1-yl)propyl] naphthyl sulfonamides	4-Chlorophenyl	5-HT₇	51 nM	nih.gov

Role of Pyrimidine Ring Modifications in Ligand Affinity and Selectivity

The pyrimidine ring is considered a "privileged scaffold" in medicinal chemistry due to its ability to form hydrogen bonds and serve as a bioisostere for other aromatic systems, which can improve pharmacokinetic and pharmacodynamic properties. nih.gov Modifications to this ring, either by substitution or replacement, are a cornerstone of SAR studies for this class of compounds.

Systematic structural changes to the pyrimidine core have been a key strategy in optimizing ligand affinity. nih.gov For example, introducing alkyl, amino, or other bulky substituents at positions 4, 5, or 6 of the pyrimidine ring can significantly alter binding properties. nih.gov Specifically, the substitution of an alkyl group at position 6 of the pyrimidine in a model ligand for the 5-HT₇ receptor was shown to cause a substantial increase in binding affinity. nih.gov

A more dramatic modification involves replacing the pyrimidine ring entirely. In one study aimed at developing CXCL12 chemokine inhibitors, the pyrimidine ring was replaced with a symmetrical 1,3,5-triazine (B166579) ring. researchgate.net This significant alteration had virtually no effect on the binding affinity of the molecule to its target, demonstrating that for that specific interaction, the triazine scaffold was a viable isostere for the pyrimidine core. researchgate.net Furthermore, the development of pyrimidine-based anticancer agents has often involved creating fused-ring systems, such as pyrazolo[3,4-d]pyrimidines, to enhance potency and target different cellular pathways. nih.govresearchgate.net These modifications highlight the electronic and steric flexibility of the pyrimidine moiety in drug design. nih.govnih.gov

Significance of the Ethanone Linker and Adjacent Chemical Moieties

The ethanone linker (-C(=O)CH₃) in the parent compound is a simple yet crucial component that offers a reactive handle for extensive chemical modification. While seemingly a basic acetyl group, its primary role in many SAR studies is to serve as a foundation for building more complex linkers that can position other pharmacophoric elements in an optimal orientation for biological activity.

In a notable series of MAO-A inhibitors, the simple ethanone was elaborated into a 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl moiety, which was then connected to various dithiocarbamates. nih.govresearchgate.net This extended linker, –C(=O)CH₂–S–C(=S)–N<, proved essential for achieving the desired inhibitory profile. The carbonyl group adjacent to the piperazine ring, derived from the original ethanone structure, is a common feature in this class.

Another study focused on anticancer agents targeting poly (ADP-ribose) polymerase (PARP) modified the linker to be –C(=O)CH₂-O-, connecting the pyrimidinylpiperazine core to a thiouracil moiety. nih.gov The resulting compounds, such as 1-(4-(substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones, showed that this ether-containing linker was effective for producing PARP inhibition. nih.gov These examples demonstrate that the "ethanone linker" is less a fixed entity and more a versatile anchor point, where the carbonyl group and the adjacent methyl group can be functionalized to create longer, more complex chains that are critical for interacting with specific biological targets.

Correlation between Structural Features and Specific Biological Activities (e.g., MAO Inhibition, Anticancer Potency, 5-HT₇ Antagonism)

The ultimate goal of SAR is to correlate specific structural motifs with desired biological outcomes. For pyrimidinylpiperazine analogs, clear relationships have been established for several important therapeutic targets.

MAO Inhibition: The search for new antidepressants has driven the development of MAO inhibitors. rsc.org For pyrimidinylpiperazine derivatives, selective MAO-A inhibition was achieved by extending the ethanone linker to include a terminal substituted piperazine-1-carbodithioate group. nih.govresearchgate.net SAR studies showed that aromatic substituents on the terminal piperazine were key. Specifically, the presence of a 4-nitrophenyl group (compound 2j ) or a bulky benzhydryl group (compound 2m ) conferred the best selective MAO-A inhibitory activity, with IC₅₀ values of 23.10 µM and 24.14 µM, respectively. nih.govresearchgate.net In contrast, analogs with less electron-withdrawing or smaller groups, like a 4-fluorophenyl substituent, were inactive. nih.gov

Table 2: Correlation of Structural Features with Anticancer Potency This table presents IC₅₀ values for various pyrimidinylpiperazine analogs against different human cancer cell lines, illustrating the structure-activity relationships for anticancer effects.

Compound/Analog Family	Key Structural Feature	Cell Line	Anticancer Activity (IC₅₀)	Reference
Thiouracil amide 5e	Thiouracil amide linker modification	MCF-7 (Breast)	18 µM	nih.gov
Pyrazolopyrimidine 12	Fused pyrazolo[3,4-d]pyrimidine core	HeLa (Cervical)	Significant Inhibition	nih.gov
Pyrazolopyrimidine 25	Fused pyrazolo[3,4-d]pyrimidine core	HeLa (Cervical)	Significant Inhibition	nih.gov
Pyranopyridine DO11-46	Chlorophenyl-substituted piperazine	DU145 (Prostate)	Selectivity Index: 38	nih.gov
Pyranopyridine DO11-48	2-methoxy sterically hindered fragment	DU145 (Prostate)	Selectivity Index: 48	nih.gov

Anticancer Potency: The piperazine and pyrimidine scaffolds are prevalent in anticancer drug design. nih.govresearchgate.net SAR studies reveal that for antiproliferative activity, substituents on a phenyl ring attached to the piperazine are important; electron-withdrawing groups in the ortho position of this ring were found to enhance selective anticancer activity. nih.gov In a different approach, modifying the core to a fused pyrazolopyrimidine system and testing against the mitotic kinesin Eg5 identified potent anticancer agents. nih.gov Furthermore, analogs designed as PARP inhibitors, featuring a thiouracil amide structure connected via a modified ethanone linker, demonstrated efficacy against human breast cancer cells, with one compound showing an IC₅₀ of 18 µM. nih.gov

5-HT₇ Antagonism: The 5-HT₇ receptor is a target for treating depression and cognitive disorders. nih.govfrontiersin.org SAR exploration in this area has shown that both the pyrimidine and piperazine moieties are critical. Introducing alkyl groups at position 6 of the pyrimidine ring can increase binding affinity. nih.gov In a series of N-arylpiperazine derivatives, the nature of the aryl group was paramount. Compounds with a 2-methoxyphenyl group attached to the piperazine showed excellent affinity for the 5-HT₇ receptor (IC₅₀ = 12 nM). nih.gov These findings underscore the fine-tuning possible through systematic structural modification to achieve high potency and selectivity for a specific receptor subtype. nih.gov

Computational Approaches to SAR Derivation and Lead Compound Optimization

Modern drug discovery heavily relies on computational methods to rationalize SAR and guide the optimization of lead compounds. mdpi.com Techniques such as 3D-Quantitative Structure-Activity Relationship (3D-QSAR), molecular docking, and molecular dynamics (MD) simulations are frequently applied to pyrimidine-piperazine analogs. nih.govnih.gov

These computational studies provide deep insights into how a ligand interacts with its biological target at an atomic level. researchgate.net For example, molecular docking can predict the binding pose of an analog within the active site of a protein, identifying key hydrogen bonds, hydrophobic interactions, and other forces that stabilize the complex. mdpi.commdpi.com Docking studies on pyrazolo[3,4-d]pyrimidine derivatives targeting TRAP1 kinase revealed crucial interactions with specific amino acid residues like ASP 594 and CYS 532, explaining the high potency of certain analogs. mdpi.com

3D-QSAR models generate a statistical correlation between the 3D structural properties (steric and electrostatic fields) of a series of compounds and their biological activities. nih.gov This allows researchers to create a virtual model that predicts the activity of novel, unsynthesized compounds, thereby prioritizing the most promising candidates for synthesis and testing. nih.govnih.gov Following docking, MD simulations can be run to assess the stability of the ligand-protein complex over time, providing a more dynamic and realistic view of the binding interactions. mdpi.com These computational approaches have been successfully used to develop potent inhibitors for various kinases, such as CDK2/4/6 and VEGFR2, based on pyrimidine scaffolds, demonstrating their indispensable role in modern lead optimization. nih.govmdpi.com

Conclusion and Future Directions in Academic Research on 1 4 Pyrimidin 2 Ylpiperazin 1 Yl Ethanone

Summary of Key Research Findings and Mechanistic Insights for the Compound Class

The pyrimidinylpiperazine core is a privileged scaffold in medicinal chemistry. The parent compound, 1-(2-Pyrimidinyl)piperazine (1-PP), is known to be an antagonist of the α2-adrenergic receptor and a partial agonist at the 5-HT1A receptor. This dual activity has been a foundational insight, leading to the development of several centrally acting agents.

Mechanistically, the broader piperazine (B1678402) class of compounds, to which this molecule belongs, has a well-documented history of anthelmintic action. This effect is generally mediated through agonist activity on inhibitory GABA (γ-aminobutyric acid) receptors in parasites, which causes hyperpolarization of nerve endings, leading to flaccid paralysis of the organism.

More specific research into derivatives of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone has revealed other mechanisms. A notable series of derivatives, 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioates, were synthesized and identified as selective inhibitors of monoamine oxidase A (MAO-A). This finding positions the compound class as a promising starting point for the development of novel antidepressants. Further mechanistic exploration of related compounds suggests that some may also act by disrupting mitogen-activated protein kinase (MAPK) signaling pathways and reducing the synthesis of pro-inflammatory cytokines like TNF-α and IL-6.

Identification of Promising Derivative Classes for Advanced Preclinical Investigation

Based on existing research, several derivative classes of the pyrimidinylpiperazine scaffold have been identified as highly promising for further preclinical studies. These classes target a range of diseases, from cancer to neurological disorders.

Monoamine Oxidase A (MAO-A) Inhibitors : Derivatives featuring a 2-oxoethyl 4-substituted piperazine-1-carbodithioate side chain have shown selective MAO-A inhibitory activity. Specifically, compounds bearing 4-(4-nitrophenyl)piperazine and 4-benzhydrylpiperazine moieties exhibited significant potency, marking them as strong candidates for development as antidepressant agents.

Akt Inhibitors : By modifying the core structure to a 4-(piperazin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine, researchers have developed potent inhibitors of the Akt protein kinase. These derivatives have shown significant antiproliferative effects against prostate cancer cell lines and are considered strong leads for new anticancer therapeutics.

VEGFR-2 Inhibitors : Hybrid molecules combining the pyrimidinylpiperazine motif with other heterocyclic systems, such as quinolin-2-one, have been investigated as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). Derivatives bearing a thiazole (B1198619) acetamide (B32628) group, particularly dihalogenated versions, displayed potent cytotoxicity against breast cancer cell lines and inhibitory activity comparable to the drug sorafenib, highlighting their potential as anti-angiogenic agents.

P-glycoprotein (P-gp) Inhibitors : Quinolinone-pyrimidine hybrids have demonstrated the ability to inhibit P-glycoprotein, a transmembrane pump responsible for multidrug resistance in cancer. These compounds can restore sensitivity to conventional chemotherapy, making them valuable candidates for combination therapies.

Promising Derivative Class	Biological Target	Therapeutic Potential	Key Findings
Piperazine-1-carbodithioates	Monoamine Oxidase A (MAO-A)	Depression	Selective inhibition with IC50 values in the micromolar range.
Pyrrolo[2,3-d]pyrimidines	Akt1 Kinase	Cancer (Prostate)	Potent inhibition with IC50 values in the low nanomolar range (18.0 nM).
Thiazolyl-quinolinones	VEGFR-2	Cancer (Breast)	High cytotoxicity and VEGFR-2 inhibition comparable to sorafenib.
Quinolinone-pyrimidine Hybrids	P-glycoprotein (P-gp)	Cancer (Multidrug Resistance)	Reversal of doxorubicin (B1662922) resistance at nanomolar concentrations.

Advancements in Synthetic Approaches and Development of Diversified Compound Libraries

The synthesis of 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone derivatives has evolved, enabling the creation of large, diversified compound libraries for screening. The fundamental approach typically involves the reaction of a piperazine derivative with a suitable pyrimidine (B1678525) derivative.

More advanced and specific synthetic routes include:

Multi-step Synthesis for MAO-A Inhibitors : A common route involves first preparing 2-chloro-N-[4-(2-pyrimidinyl)piperazine]acetamide, which is then reacted with various potassium salts of piperazine dithiocarbamate (B8719985) derivatives to yield the final products.

Use of Chalcone Precursors : Libraries of antimicrobial agents have been created by first cyclizing thiophene-substituted chalcones to form a pyrimidine-thiol core, followed by reaction with different N-substituted piperazines.

Microwave-Assisted Synthesis : Modern techniques such as microwave-assisted synthesis have been employed to dramatically reduce reaction times and improve yields for related pyrimidine structures, allowing for the rapid generation of compound libraries.

Palladium-Catalyzed Cross-Coupling : The Suzuki reaction has been used to prepare key intermediates like 2-chloro-4-(aryl)pyrimidines. These intermediates can then undergo nucleophilic aromatic substitution with various piperazines to generate a diverse set of final compounds.

These synthetic advancements are crucial for efficiently exploring the structure-activity relationships (SAR) of the pyrimidinylpiperazine scaffold.

Potential for Novel Therapeutic Agent Development through Scaffold Optimization (preclinical focus)

The pyrimidinylpiperazine scaffold is a proven platform for drug development, as evidenced by its presence in numerous marketed drugs like the anxiolytic Buspirone and the anticancer agent Dasatinib. Preclinical research continues to build on this success through targeted scaffold optimization.

Structure-activity relationship studies have provided clear directions for optimization. For instance, in the development of P-gp inhibitors, it was found that the number of methoxy (B1213986) groups on the quinolinone ring and an optimal length of the flexible linker connecting the two heterocyclic systems were critical for enhancing potency. Similarly, for Akt inhibitors, optimization of a screening lead by modifying the pyrrolopyrimidine core led to a significant improvement in inhibitory activity, with IC50 values dropping into the low nanomolar range.

Another successful example of scaffold optimization is seen in VEGFR-2 inhibitors. The addition of a 2-(N-(4-phenylthiazol-2-yl)acetamide) moiety to a 4-(piperazin-1-yl)quinolin-2(1H)-one core dramatically enhanced anticancer activity compared to the precursor scaffold. These examples demonstrate that rational, iterative modifications to the core structure can yield highly potent and selective therapeutic candidates for preclinical development.

Exploration of Unidentified Biological Targets and Mechanistic Pathways

While significant research has focused on targets like serotonin (B10506) receptors, Akt, and VEGFR-2, the full biological activity profile of the 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone class is far from exhausted. Several areas warrant further exploration for novel therapeutic applications.

Antimicrobial and Antiviral Activity : Thiophene-substituted pyrimidinylpiperazines have demonstrated both antibacterial and antifungal properties, suggesting that key enzymes or structural proteins in microbes could be targets. Furthermore, related pyrimidine compounds have shown activity against a range of viruses, including HBV, MERS, Zika, and Ebola, opening an avenue to investigate this scaffold for antiviral drug discovery.

GABAergic Pathways : The known activity of the parent piperazine ring on GABA receptors, primarily in invertebrates, could be explored more deeply. Investigating the selectivity and potential effects of pyrimidinylpiperazine derivatives on vertebrate GABA receptor subtypes may uncover novel neurological or psychiatric applications.

Anti-inflammatory Pathways : The observation that some related compounds can modulate inflammatory signaling by inhibiting MAPK pathways and cytokine production suggests a broader anti-inflammatory potential. A systematic investigation into the effects of this compound class on key inflammatory mediators could lead to new treatments for autoimmune diseases or other inflammatory conditions.

Integration of Advanced Computational and Experimental Methodologies for Comprehensive Understanding

Modern drug discovery relies on a synergistic combination of computational and experimental techniques, a trend clearly visible in the research on pyrimidinylpiperazines.

Computational Methodologies:

In Silico Screening and Design : Before synthesis, computational tools like Molinspiration are used to predict physicochemical properties and assess drug-likeness based on criteria such as Lipinski's rule of five.

Molecular Docking and Dynamics : Molecular docking is routinely used to predict and analyze the binding modes of these compounds within the active sites of their protein targets, such as Akt and VEGFR-2. For more complex systems like P-glycoprotein, advanced methods including molecular dynamics (MD) simulations and hybrid Quantum Mechanics/Molecular Mechanics (QM/MM) are employed to understand the intricate interactions that stabilize the drug-protein complex.

Experimental Methodologies:

High-Throughput Screening (HTS) : Fluorimetric assays are used for HTS to determine inhibitory activity against enzymes like MAO-A and MAO-B.

Cell-Based Assays : A wide array of cell-based assays is essential for confirming biological activity. These include antiproliferative assays against various cancer cell lines, drug efflux assays to measure P-gp inhibition, cell cycle analysis, and apoptosis assays to elucidate the mechanism of cell death.

High-Throughput Phenotypic Profiling (HTPP) : Cutting-edge techniques like the Cell Painting assay are emerging as powerful tools to assess broad bioactivity and identify potential mechanisms of action without a preconceived target.

Structural Biology : X-ray crystallography remains a cornerstone for providing definitive, high-resolution 3D structures of these compounds, which is invaluable for understanding structure-activity relationships and guiding rational drug design.

The integration of these advanced methods allows for a more efficient and comprehensive exploration of the 1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone scaffold, accelerating the journey from initial discovery to potential therapeutic agent.

Q & A

Basic Questions

Q. What are the standard synthetic protocols for 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone?

• Methodological Answer : A common approach involves acylation of 4-pyrimidin-2-ylpiperazine with chloroacetyl chloride under basic conditions. For example, triethylamine in anhydrous dichloromethane at 273 K, followed by room-temperature stirring and purification via crystallization . Yield optimization may require controlled addition rates and inert atmospheres.

Q. How is TLC utilized in monitoring the synthesis of piperazine derivatives like 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone?

• Methodological Answer : Thin-layer chromatography (TLC) with silica plates and UV visualization is critical for tracking reaction progress. A solvent system (e.g., dichloromethane/methanol) separates unreacted starting materials from the product. Spot intensity and Rf values guide quenching decisions .

Q. What spectroscopic methods are essential for characterizing 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone?

• Methodological Answer : High-resolution mass spectrometry (HRMS) confirms molecular weight (e.g., exact mass 206.1267 g/mol ). Nuclear magnetic resonance (NMR) identifies structural features: $^1H$-NMR for proton environments (e.g., pyrimidine protons at δ 8.3–8.5 ppm) and $^{13}C$-NMR for carbonyl (C=O) and aromatic carbons.

Advanced Questions

Q. How can SHELX software be applied in the crystallographic refinement of 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone derivatives?

• Methodological Answer : SHELXL refines crystal structures using least-squares minimization against X-ray diffraction data. Hydrogen atoms are placed via riding models, while anisotropic displacement parameters refine heavy atoms. For high-resolution data (e.g., R factor < 0.035), iterative cycles resolve electron density ambiguities .

Q. What strategies are effective in resolving contradictions between spectral data (e.g., NMR, HRMS) of complex piperazine derivatives?

• Methodological Answer : Cross-validate HRMS with isotopic patterns and alternative ionization methods (e.g., ESI vs. EI). For NMR discrepancies (e.g., splitting artifacts), use 2D techniques (COSY, HSQC) to confirm connectivity. Crystallographic data (if available) provide definitive structural validation .

Q. How can reaction conditions be optimized to improve the yield of 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone during acylation reactions?

• Methodological Answer : Key variables include stoichiometry (1:1.2 molar ratio of piperazine to acyl chloride), temperature (slow addition at 273 K to minimize side reactions), and solvent polarity (dichloromethane enhances nucleophilicity). Post-reaction workup with sodium sulfate ensures anhydrous conditions .

Q. How do structural modifications to 1-(4-Pyrimidin-2-ylpiperazin-1-yl)ethanone influence its biological activity?

• Methodological Answer : Substitutions on the pyrimidine or piperazine rings alter pharmacokinetic profiles. For instance, electron-withdrawing groups on pyrimidine enhance antifungal activity, while bulky substituents on piperazine may improve CNS penetration. In vitro assays (e.g., MIC for antimicrobial activity) guide SAR studies .